Cas no 2138099-30-4 (3-Ethynyl-4-(trifluoromethyl)cyclohexan-1-one)

• Product Name: 3-Ethynyl-4-(trifluoromethyl)cyclohexan-1-one
• CAS No: 2138099-30-4
• MF: C₉H₉F₃O
• MW: 190.162373304367
• CID: 5872609
• PubChem ID: 165496475
• Update Time: 2025-07-18

3-Ethynyl-4-(trifluoromethyl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 2138099-30-4
• EN300-1156837
• 3-ethynyl-4-(trifluoromethyl)cyclohexan-1-one
• 3-Ethynyl-4-(trifluoromethyl)cyclohexan-1-one

• Inchi： 1S/C9H9F3O/c1-2-6-5-7(13)3-4-8(6)9(10,11)12/h1,6,8H,3-5H2
• InChI Key： JOSFKAYZVFBGEA-UHFFFAOYSA-N
• SMILES： FC(C1CCC(CC1C#C)=O)(F)F

Computed Properties

• Exact Mass: 190.06054939g/mol
• Monoisotopic Mass: 190.06054939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 17.1Ų

Additional information on 3-Ethynyl-4-(trifluoromethyl)cyclohexan-1-one

Comprehensive Overview of 3-Ethynyl-4-(trifluoromethyl)cyclohexan-1-one (CAS No. 2138099-30-4)

3-Ethynyl-4-(trifluoromethyl)cyclohexan-1-one (CAS No. 2138099-30-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a cyclohexanone core with an ethynyl group and a trifluoromethyl substituent, making it a versatile intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where the trifluoromethyl group is known to enhance metabolic stability and bioavailability.

In recent years, the demand for fluorinated compounds like 3-Ethynyl-4-(trifluoromethyl)cyclohexan-1-one has surged, driven by their prominence in the development of small-molecule therapeutics. The compound’s CAS number 2138099-30-4 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge chemistry. Its ethynyl functionality also makes it a valuable building block for click chemistry reactions, a technique widely adopted in bioconjugation and material science.

One of the most discussed topics in organic synthesis is the role of trifluoromethylated cyclohexanones in modulating physicochemical properties. 3-Ethynyl-4-(trifluoromethyl)cyclohexan-1-one exemplifies this trend, as the CF3 group introduces lipophilicity and electron-withdrawing effects, which are critical for optimizing drug candidates. Searches for "trifluoromethyl in drug design" or "cyclohexanone derivatives" often highlight this compound’s significance, aligning with industry efforts to improve ADME profiles (Absorption, Distribution, Metabolism, Excretion).

From a synthetic perspective, CAS 2138099-30-4 is often explored for its reactivity in palladium-catalyzed cross-coupling and Michael addition reactions. These transformations are pivotal for constructing carbon-carbon bonds, a cornerstone of modern organic chemistry. The compound’s ethynyl moiety further enables Sonogashira coupling, a popular method for assembling conjugated systems used in OLED materials and fluorescent probes.

Environmental and regulatory considerations also play a role in the compound’s appeal. Unlike some traditional intermediates, 3-Ethynyl-4-(trifluoromethyl)cyclohexan-1-one is designed with green chemistry principles in mind, minimizing hazardous byproducts. Queries such as "sustainable fluorination methods" or "eco-friendly synthetic routes" resonate with this aspect, reflecting broader shifts toward sustainable chemical manufacturing.

In summary, 3-Ethynyl-4-(trifluoromethyl)cyclohexan-1-one (CAS No. 2138099-30-4) stands at the intersection of innovation and practicality. Its structural attributes cater to diverse applications, from medicinal chemistry to advanced materials, while its synthetic versatility aligns with contemporary research priorities. As the scientific community continues to explore fluorine-containing scaffolds, this compound will likely remain a focal point for future breakthroughs.